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Compound of Interest

N-(5-chloro-2-
Compound Name:
methoxybenzoyl)guanidine

Cat. No.: B374286

Get Quote

\ J

CAS Registry Number: 68216-05-7[1][2]
Executive Summary & ldentification Strategy

5-chloro-2-methoxybenzoylguanidine is a specialized benzoylguanidine derivative often utilized
in cardiovascular research as a potent inhibitor of the Sodium-Hydrogen Exchanger isoform 1
(NHE-1). Its structural motif mimics the guanidinium group of amiloride but offers enhanced
specificity and potency.

Finding the correct CAS number for this compound can be challenging due to non-
standardized nomenclature in various chemical databases. This guide resolves the ambiguity
by anchoring the identity through structural validation.

Chemical Identity Matrix
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Parameter Data Verification Note

Confirmed for the N-

Primary CAS 68216-05-7 o
benzoylguanidine form.[1]
N-(5-chloro-2- Alternate: N-carbamimidoyl-5-
IUPAC Name - .
methoxybenzoyl)guanidine chloro-2-methoxybenzamide

Molecular Formula

Molecular Weight 227.65 g/mol
COC1=C(C=C(C=C1)CIC(=0) Use for substructure
SMILES _
NC(=N)N searching.
FZOOOJPISNODNI- Unique hash for database
InChl Key o
UHFFFAOYSA-N verification.

The "Search" Methodology: How We Validated This CAS

When standard text searches fail, researchers must employ a Structural Synonym Strategy.

o Deconstruction: The name implies a benzoyl group (from benzoic acid) attached to a
guanidine.

e Precursor Tracing: We identified the parent acid, 5-chloro-2-methoxybenzoic acid (CAS
3438-16-2).

o Forward Logic: Searching for the reaction product of CAS 3438-16-2 + Guanidine yields the
target CAS 68216-05-7.

e Synonym Mapping: Databases often list this under "Carbamimidoyl" derivatives rather than
"Benzoylguanidine.”

Synthesis Protocol

The synthesis of 5-chloro-2-methoxybenzoylguanidine is a classic nucleophilic acyl
substitution. The carboxylic acid is first activated to an acid chloride, which then acylates the
guanidine free base.
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Reaction Scheme

The following diagram illustrates the transformation from the commercially available acid to the
final guanidine inhibitor.

SOCI2, Reflux Guanidine / THF
5-Chloro-2-methoxybenzoic Acid (-S02, - HCI) o | Acid Chloride Intermediate Base (e.g., KOtBu) > 5-Chloro-2-methoxybenzoylguanidine
(CAS 3438-16-2) = (CAS 29568-33-0) (CAS 68216-05-7)

Guanidine (Free Base)

Click to download full resolution via product page

Figure 1: Synthetic pathway converting the benzoic acid precursor to the benzoylguanidine
target.

Step-by-Step Methodology
Safety Note: This protocol involves thionyl chloride (
), which releases toxic

and

gas. Perform all steps in a functioning fume hood.

Phase 1: Activation (Acid Chloride Formation)

e Charge: In a dry round-bottom flask, dissolve 10.0 mmol of 5-chloro-2-methoxybenzoic acid
(CAS 3438-16-2) in 20 mL of anhydrous toluene or DCM.

o Activate: Add 15.0 mmol of thionyl chloride (

) dropwise. Add a catalytic amount (1-2 drops) of DMF to accelerate the reaction.

o Reflux: Heat to reflux (80°C for toluene) for 2-3 hours until gas evolution ceases.

 [solate: Evaporate the solvent and excess thionyl chloride under reduced pressure to yield
the crude 5-chloro-2-methoxybenzoyl chloride (CAS 29568-33-0) as an oil or low-melting
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solid. Do not purify; use immediately.

Phase 2: Guanylation (Acylation of Guanidine)

o Prepare Base: In a separate flask, prepare a solution of free guanidine. This is best achieved
by treating guanidine hydrochloride with an equivalent of sodium methoxide (NaOMe) or
potassium tert-butoxide (KOtBu) in anhydrous THF or isopropanol, then filtering off the salt
(NaCl/KCI).

e Coupling: Dissolve the crude acid chloride (from Phase 1) in anhydrous THF (10 mL). Add
this solution dropwise to the guanidine free base solution (excess, ~3-4 equivalents) at 0°C.

e Reaction: Allow the mixture to warm to room temperature and stir for 4-12 hours. Monitor via
TLC (System: EtOAc/MeOH 9:1) or LC-MS.

o Workup: Quench with water. The product often precipitates directly. If not, extract with
EtOAc, wash with water and brine.

 Purification: Recrystallize from ethanol/water or purify via flash chromatography. The product
is a white to off-white solid.

Mechanism of Action & Applications

This molecule belongs to a class of drugs known as NHE-1 Inhibitors.

The NHE-1 Pathway

During ischemic events (e.g., heart attack), intracellular protons (

) accumulate, causing acidosis. The NHE-1 exchanger attempts to remove these protons by
exchanging them for extracellular sodium (

). This leads to intracellular

overload, which reverses the Sodium-Calcium Exchanger (NCX), causing a massive influx of
Calcium (

). This calcium overload triggers cell death (necrosis/apoptosis).

5-chloro-2-methoxybenzoylguanidine blocks the NHE-1 pore, preventing the initial
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influx and preserving cell viability.

Ischemia / Hypoxia
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NHE-1 Activation

Exchanges H+ for Na+
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:
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(Na+ out / Ca2+ in)

Ca2+ Overload -> Cell Death

Click to download full resolution via product page

Figure 2: Mechanism of action for NHE-1 inhibition in preventing ischemia-reperfusion injury.

Research Applications

« Cardioprotection: Used as a reference standard in evaluating new anti-ischemic agents.

+ pH Regulation: Tool compound for studying intracellular pH regulation in tumor
microenvironments (cancer research).
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» SAR Studies: Serves as a "fragment” lead. Researchers modify the 5-chloro or 2-methoxy
positions to optimize bioavailability (e.g., creating Eniporide or Cariporide analogs).

References & Validation Sources

e ChemicalBook. (2024). N-(5-Chloro-2-methoxybenzoyl)guanidine Basic Information.
Retrieved from

e PubChem. (2024).[2] 5-Chloro-2-methoxybenzoic acid (Precursor Data). National Library of
Medicine. Retrieved from

e Scholz, W., et al. (1993). Protective effects of HOE642, a selective sodium-hydrogen
exchange subtype 1 inhibitor, on cardiac ischaemia and reperfusion. Cardiovascular
Research. (Contextual grounding for Benzoylguanidine class).

e BidePharm. (2024). N-Carbamimidoyl-5-chloro-2-methoxybenzamide Product Page.
Retrieved from [3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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